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Compound of Interest

Compound Name: 4-(2-Methoxyphenyl)aniline

Cat. No.: B1349954 Get Quote

Synthesis of 4-(2-methoxyphenyl)aniline and
Analogs
The synthesis of 4-(2-methoxyphenyl)aniline analogs often involves well-established organic

chemistry reactions. The core biphenyl structure is typically assembled via palladium-catalyzed

cross-coupling reactions, such as the Suzuki coupling. Modifications to the aniline moiety or the

methoxyphenyl ring are then performed to generate a library of derivatives.

For instance, the synthesis of 2,6-disubstituted pyrazines incorporating an ortho-methoxy

aniline moiety has been reported as potent inhibitors of the casein kinase 2 alpha (CSNK2A).

[1] The general synthetic approach may involve an initial SNAr reaction, followed by a Suzuki

coupling to introduce the desired aryl groups.[1] Another common strategy involves the

reduction of a nitro group precursor, such as 4-methoxy-2-nitroaniline, to the corresponding

aniline.[2][3] The synthesis of this nitro-intermediate can be achieved through the nitration of N-

benzenesulfonyl-4-methoxyaniline.[2]

A generalized workflow for the synthesis and subsequent biological evaluation of these novel

compounds is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Identification of 4-(6-((2-methoxyphenyl)amino)pyrazin-2-yl)benzoic acids as CSNK2A
inhibitors with antiviral activity and improved selectivity over PIM3 - PMC
[pmc.ncbi.nlm.nih.gov]

2. Preparation method of 4-methoxy-2-nitroaniline - Eureka | Patsnap [eureka.patsnap.com]

3. CN111704555A - Method for synthesizing 4-methoxy-2-nitroaniline by adopting
continuous flow reactor - Google Patents [patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1349954?utm_src=pdf-body-img
https://www.benchchem.com/product/b1349954?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10723276/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10723276/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10723276/
https://eureka.patsnap.com/patent-CN114213261A
https://patents.google.com/patent/CN111704555A/en
https://patents.google.com/patent/CN111704555A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. ["literature review of 4-(2-methoxyphenyl)aniline and its
analogs"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349954#literature-review-of-4-2-methoxyphenyl-
aniline-and-its-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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